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Compound of Interest

Compound Name: 2-APQC

Cat. No.: B264682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 2-
APQC, a novel small-molecule activator of Sirtuin-3 (SIRT3). The information presented is

intended to support researchers and drug development professionals in designing and

conducting experiments with this compound.

Core Compound Information
2-APQC is a selective and orally active agonist of SIRT3, a critical mitochondrial deacetylase. It

has been identified as a promising therapeutic candidate for conditions such as heart failure by

mitigating myocardial hypertrophy and fibrosis through the regulation of mitochondrial

homeostasis.[1][2][3][4]

Quantitative Solubility Data
The solubility of 2-APQC has been determined in various solvents, with the highest solubility

observed in dimethyl sulfoxide (DMSO). The compound is reported to be insoluble in water and

ethanol.[5] It is crucial to use fresh, anhydrous DMSO for achieving maximum solubility, as the

presence of moisture can significantly impact the results.[5]
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Solvent/Vehicle Solubility
Molar
Concentration
(approx.)

Source

Dimethyl Sulfoxide

(DMSO)
81 mg/mL 199.76 mM Selleck Chemicals[5]

Dimethyl Sulfoxide

(DMSO)
50 mg/mL 123.31 mM

MedChemExpress[1]

[6]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% saline

≥ 2.5 mg/mL ≥ 6.17 mM MedChemExpress[6]

10% DMSO, 90%

(20% SBE-β-CD in

saline)

≥ 2.5 mg/mL ≥ 6.17 mM MedChemExpress[6]

10% DMSO, 90%

corn oil
≥ 2.5 mg/mL ≥ 6.17 mM MedChemExpress[6]

Water Insoluble - Selleck Chemicals[5]

Ethanol Insoluble - Selleck Chemicals[5]

Stability and Storage Recommendations
Proper storage of 2-APQC is essential to maintain its integrity and activity. The following table

summarizes the recommended storage conditions for both the solid compound and solutions.
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Form
Storage
Temperature

Duration Source

Solid Powder -20°C 3 years Selleck Chemicals[5]

Solid Powder -20°C 12 months ProbeChem[7]

Solid Powder 4°C 6 months ProbeChem[7]

In Solvent -80°C 1 year Selleck Chemicals[5]

In Solvent -20°C 1 month Selleck Chemicals[5]

In Solvent -80°C 6 months ProbeChem[7]

In Solvent -20°C 6 months ProbeChem[7]

To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot stock

solutions before storage.[5]

Experimental Protocols
Detailed experimental protocols for determining the solubility and stability of 2-APQC are not

extensively published. However, the methodologies for its use in in vitro and in vivo studies

provide insights into its handling and preparation.

In Vitro Solution Preparation
For cellular assays, 2-APQC is typically dissolved in DMSO to create a stock solution. For

example, a 20 mM stock solution in DMSO is prepared and then further diluted in the

appropriate cell culture medium to achieve the desired final concentrations (e.g., 1, 10, 100

µM).[1] It is noted that ultrasonic assistance may be needed to fully dissolve the compound in

DMSO.[1][6]

In Vivo Formulation Preparation
For oral administration in animal models, 2-APQC can be formulated in a vehicle consisting of

10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[6] The components are added

sequentially to ensure proper dissolution.[6] Alternative formulations using SBE-β-CD or corn

oil as the vehicle have also been reported.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.selleckchem.com/products/2-apqc.html
http://www.probechem.com/products_2-APQC.html
http://www.probechem.com/products_2-APQC.html
https://www.selleckchem.com/products/2-apqc.html
https://www.selleckchem.com/products/2-apqc.html
http://www.probechem.com/products_2-APQC.html
http://www.probechem.com/products_2-APQC.html
https://www.selleckchem.com/products/2-apqc.html
https://www.benchchem.com/product/b264682?utm_src=pdf-body
https://www.benchchem.com/product/b264682?utm_src=pdf-body
https://www.medchemexpress.com/2-apqc.html
https://www.medchemexpress.com/2-apqc.html
https://file.medchemexpress.com/batch_PDF/HY-158426/2-APQC-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b264682?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-158426/2-APQC-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-158426/2-APQC-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-158426/2-APQC-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b264682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways and Mechanism of Action
2-APQC exerts its biological effects primarily through the activation of SIRT3. This leads to the

deacetylation of downstream mitochondrial protein targets, influencing several signaling

pathways implicated in cellular stress, metabolism, and survival.

2-APQC SIRT3 ActivationActivates Mitochondrial Protein
Deacetylation

Promotes Mitochondrial HomeostasisLeads to

Inhibition of Pro-hypertrophic and Pro-fibrotic Pathways Activation of Protective Pathways

2-APQC

SIRT3

Activates

mTOR/p70S6K

Inhibits

JNK

Inhibits

TGF-β/Smad3

Inhibits

SIRT3-PYCR1 Axis

Activates

AMPK-Parkin Axis

Activates

Mitochondrial_Metabolism_and_ROS_Inhibition

Enhances Mitochondrial Metabolism
Inhibits ROS-p38MAPK Pathway

Alleviation_of_Hypertrophy_and_Fibrosis

Alleviates Myocardial Hypertrophy and Fibrosis
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Induce Heart Failure Model
(e.g., Isoproterenol administration)

Divide into Treatment Groups:
- Vehicle Control

- 2-APQC

Administer 2-APQC or Vehicle
(e.g., Oral Gavage)

Monitor Cardiac Function
(e.g., Echocardiography)

Collect Heart Tissue for Analysis

Analyze for:
- Hypertrophy Markers

- Fibrosis Markers
- Signaling Pathway Activation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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